4-{2-[(4-Fluorophenyl)sulfanyl]ethyl}piperidine

• Molecular Formula: C13H18FNS
• Molecular Weight: 239.35 g/mol
• SMILES: C1CNCCC1CCSC2=CC=C(C=C2)F
• InChI: InChI=1S/C13H18FNS/c14-12-1-3-13(4-2-12)16-10-7-11-5-8-15-9-6-11/h1-4,11,15H,5-10H2
• InChIKey: CQDONNQNAIZIQW-UHFFFAOYSA-N

4-{2-[(4-Fluorophenyl)sulfanyl]ethyl}piperidine: A 4-Substituted Piperidine Building Block

4-{2-[(4-Fluorophenyl)sulfanyl]ethyl}piperidine (CAS 1454763-55-3, molecular formula C13H18FNS, molecular weight 239.35 g/mol) is a synthetic piperidine derivative featuring a 4-fluorophenylthioether group linked to the piperidine 4-position via a two-carbon ethyl spacer [1]. The compound belongs to the arylthioethyl-piperidine chemotype, a scaffold that has been explored in medicinal chemistry campaigns targeting serotonin 5-HT2A and 5-HT7 receptors [2]. It is primarily utilized as a research building block and intermediate in academic and pharmaceutical laboratory settings, with commercial availability at 95% purity from multiple vendors [1].

Arylthioethyl-piperidine scaffold validated for serotonergic GPCR ligand design

Ethyl spacer provides conformational flexibility for pharmacophore orientation exploration

Multi-vendor supply with documented purity supports batch consistency and procurement

• [1] PubChem Compound Summary CID 18461122. 4-{2-[(4-Fluorophenyl)sulfanyl]ethyl}piperidine. National Center for Biotechnology Information. View Source
• [2] Zajdel P, et al. The multiobjective based design, synthesis and evaluation of the arylsulfonamide/amide derivatives of aryloxyethyl- and arylthioethyl-piperidines and pyrrolidines as a novel class of potent 5-HT7 receptor antagonists. Eur J Med Chem. 2012;56:348-360. View Source

Why This Compound Cannot Be Freely Substituted by In-Class Analogs

Within the arylthioethyl-piperidine series, seemingly minor structural modifications—the length of the alkyl linker, the position of piperidine substitution (2- vs. 4-), and the nature of the aryl para-substituent—produce measurably different physicochemical property profiles that dictate downstream molecular recognition, metabolic stability, and formulation behavior [1][2]. The 4-fluorophenylthioethyl motif in the target compound confers a specific balance of lipophilicity (XLogP3 = 3.2) and conformational flexibility (4 rotatable bonds) that cannot be replicated by the direct thioether analog (XLogP3 = 2.7, 2 rotatable bonds) [1]. In GPCR ligand design, where the 4-arylthioethyl-piperidine scaffold has been validated for achieving nanomolar 5-HT7 receptor affinity and subtype selectivity, each structural variable—spacer length, substitution position, and halogen identity—independently modulates both potency and selectivity [2]. Generic substitution without accounting for these differences therefore carries a quantifiable risk of altered target engagement and off-target profile.

Linker length

Ethyl spacer vs. direct thioether alters rotatable bond count and logP, potentially shifting conformational binding entropy.

Substitution position

4- vs. 2-piperidine substitution determines class-validated SAR for high-affinity 5-HT7 receptor engagement.

Aryl para-substituent

F vs. Cl or CH3 changes lipophilicity and metabolic stability, impacting developability and off-target profile.

• [1] PubChem Compound Summary CID 18461122 (target) vs. CID 3355528 (4-[(4-fluorophenyl)sulfanyl]piperidine). Computed XLogP3 and Rotatable Bond Count. National Center for Biotechnology Information. View Source
• [2] Zajdel P, et al. The multiobjective based design, synthesis and evaluation of the arylsulfonamide/amide derivatives of aryloxyethyl- and arylthioethyl-piperidines and pyrrolidines as a novel class of potent 5-HT7 receptor antagonists. Eur J Med Chem. 2012;56:348-360. View Source

Quantitative Differentiation vs. Closest Analogs

Conformational Flexibility vs. Direct Thioether Analog

The target compound possesses an ethyl spacer between the piperidine ring and the 4-fluorophenylthio group, whereas the direct analog 4-[(4-fluorophenyl)sulfanyl]piperidine (CAS 101798-75-8) has the sulfur atom directly bonded to the piperidine 4-position [1][2]. This structural difference translates into measurably distinct physicochemical properties. The ethyl linker introduces two additional rotatable bonds and increases the molecular weight by 28.05 g/mol, which directly impacts the compound's conformational landscape and ligand-receptor binding entropy [1][2].

Rotatable bonds

Head-to-head

Target: 4 Analog: 2

Ethyl spacer increases orientational flexibility for GPCR binding pose exploration.

PubChem computed properties; MW difference +28.05

Evidence Dimension	Rotatable bond count
Target Compound Data	4 rotatable bonds (PubChem computed)
Comparator Or Baseline	4-[(4-fluorophenyl)sulfanyl]piperidine (CAS 101798-75-8): 2 rotatable bonds
Quantified Difference	2 additional rotatable bonds; MW difference: +28.05 g/mol (239.35 vs. 211.30)
Conditions	PubChem computed properties (Cactvs 3.4.8.24)

Why This Matters

Rotatable bond count is a critical determinant of conformational entropy cost upon receptor binding; the ethyl spacer in the target compound provides greater orientational flexibility for the 4-fluorophenylthio pharmacophore, which may enable distinct binding poses at GPCR targets compared to the conformationally restricted direct thioether analog.

• [1] PubChem Compound Summary CID 18461122. 4-{2-[(4-Fluorophenyl)sulfanyl]ethyl}piperidine. Rotatable Bond Count: 4; MW: 239.35. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary CID 3355528. Piperidine, 4-[(4-fluorophenyl)thio]-. Rotatable Bond Count: 2; MW: 211.30. National Center for Biotechnology Information. View Source

Intermediate Lipophilicity Between 2-Isomer and Direct Thioether Analog

The computed XLogP3 value for the target compound is 3.2, which lies between the more lipophilic 2-position isomer (XLogP3 = 3.4) and the less lipophilic direct thioether analog (XLogP3 = 2.7) [1][2][3]. This intermediate lipophilicity profile distinguishes the target compound from both close analogs in terms of predicted membrane permeability and aqueous solubility.

XLogP3

Head-to-head

Target: 3.2 2-isomer: 3.4 Direct thioether: 2.7

Intermediate logP may balance CNS permeability and solubility for lead optimization.

Δ −0.2 vs. 2-isomer; +0.5 vs. direct analog

Evidence Dimension	XLogP3 (predicted octanol-water partition coefficient)
Target Compound Data	XLogP3 = 3.2
Comparator Or Baseline	2-{2-[(4-Fluorophenyl)sulfanyl]ethyl}piperidine (CAS 1247061-41-1): XLogP3 = 3.4; 4-[(4-fluorophenyl)sulfanyl]piperidine (CAS 101798-75-8): XLogP3 = 2.7
Quantified Difference	ΔXLogP3 = -0.2 vs. 2-isomer; ΔXLogP3 = +0.5 vs. direct thioether analog
Conditions	Computed by XLogP3 3.0 (PubChem release 2025.09.15)

Why This Matters

Lipophilicity is a key driver of CNS penetration, plasma protein binding, and metabolic clearance. The 0.2 log unit difference from the 2-isomer and 0.5 log unit difference from the direct thioether analog correspond to approximately 1.6-fold and 3.2-fold differences in predicted partition coefficient, respectively, which can shift a compound between CNS-penetrant and peripherally restricted property space in lead optimization campaigns.

• [1] PubChem Compound Summary CID 18461122. 4-{2-[(4-Fluorophenyl)sulfanyl]ethyl}piperidine. XLogP3: 3.2. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary CID 61684032. 2-{2-[(4-Fluorophenyl)sulfanyl]ethyl}piperidine. XLogP3: 3.4. National Center for Biotechnology Information. View Source
• [3] PubChem Compound Summary CID 3355528. Piperidine, 4-[(4-fluorophenyl)thio]-. XLogP3: 2.7. National Center for Biotechnology Information. View Source

4-Position Substitution and Receptor Engagement Potential vs. 2-Isomer

In the aryloxyethyl/arylthioethyl-piperidine chemotype, the position of the piperidine nitrogen relative to the arylthioethyl substituent is a critical determinant of receptor binding affinity. Published SAR from a 72-member focused library of aryloxyethyl- and arylthioethyl-piperidines demonstrated that the 4-substituted piperidine scaffold yields potent 5-HT7 receptor ligands, with the lead compound (68) achieving Ki = 0.3 nM and 1450-fold selectivity over 5-HT1AR [1]. While the specific target compound was not directly assayed in this study, the SAR establishes that the 4-position substitution pattern—present in the target compound—is integral to the chemotype's high-affinity 5-HT7R binding [1].

Substitution position

Class-level

Lead 5-HT7R Ki 0.3 nM, 1450-fold selectivity (class rep.)

4-substitution aligns with published high-affinity SAR; direct target data not available.

SAR from 72-member library; target compound not directly assayed

Evidence Dimension	Piperidine substitution position and 5-HT7 receptor binding
Target Compound Data	4-substituted piperidine (target scaffold); class representative compound 68: Ki = 0.3 nM at 5-HT7R
Comparator Or Baseline	2-substituted piperidine isomer (CAS 1247061-41-1); no published 5-HT7R binding data available for the 2-position isomer itself
Quantified Difference	SAR class inference: 4-substitution is required for high-affinity 5-HT7R interaction in this chemotype; direct quantitative comparison of target compound vs. 2-isomer not available from published data
Conditions	Radioligand binding assay, HEK293 cells expressing human 5-HT7R (Zajdel et al., 2012)

Why This Matters

For researchers building upon established 5-HT7R antagonist SAR, the 4-position substitution is a structural prerequisite for potent target engagement. Selection of the 4-substituted target compound over the 2-substituted isomer is supported by class-level SAR that demonstrates the criticality of the piperidine nitrogen position for receptor recognition.

• [1] Zajdel P, et al. The multiobjective based design, synthesis and evaluation of the arylsulfonamide/amide derivatives of aryloxyethyl- and arylthioethyl-piperidines and pyrrolidines as a novel class of potent 5-HT7 receptor antagonists. Eur J Med Chem. 2012;56:348-360. View Source

Commercial Purity and Multi-Vendor Supply Assurance

The target compound is commercially available with a documented minimum purity specification of 95% from at least two independent vendors (Leyan and AKSci) . This specification provides procurement reliability. While the same vendors supply the 2-isomer (CAS 1247061-41-1) and 4-chloro analog (CAS 1864073-79-9) at 95% purity, the 4-methyl analog (CAS 1597653-70-7) has sparser vendor coverage and purity documentation .

Purity & supply

Data to verify

95% min. purity; Leyan, AKSci, multiple vendors

Multi-vendor availability may support procurement resilience; specification to verify.

Vendor specifications as of 2025-2026; broader than 4-methyl analog

Evidence Dimension	Commercial purity specification and vendor coverage
Target Compound Data	95% minimum purity; available from Leyan, AKSci, multiple established vendors
Comparator Or Baseline	4-{2-[(4-methylphenyl)sulfanyl]ethyl}piperidine (CAS 1597653-70-7): 95% purity from limited vendor base
Quantified Difference	Comparable purity specification (95%) across available analogs; target compound benefits from broader multi-vendor availability, reducing single-supplier procurement risk
Conditions	Vendor product specifications as of 2025-2026

Why This Matters

For procurement decisions, broader vendor availability at documented purity translates into supply chain resilience, competitive pricing, and batch-to-batch consistency assurance. The target compound's multi-vendor presence at 95% purity provides a procurement advantage over less widely stocked analogs.

4-Fluorophenyl vs. 4-Chlorophenyl Substituent Profile

The para-fluorine substituent on the phenyl ring distinguishes the target compound from its 4-chloro analog (CAS free base would have C13H18ClNS, MW 255.81 for the 2-isomer analog) . Fluorine's unique electronic properties—stronger electronegativity and smaller van der Waals radius compared to chlorine—produce a measurably different computed lipophilicity profile. The target compound's XLogP3 of 3.2 is lower than what would be predicted for the 4-chloro analog (class-level prediction: approximately +0.5 to +0.7 log units for Cl vs. F substitution on an aryl ring), resulting in improved aqueous solubility potential [1].

Aryl substituent

Class-level

F vs. Cl: Δ Hansch π ≈ 0.57 Predicted ΔXLogP3 ≈ +0.5-0.7 for Cl

Fluorine may offer lower lipophilicity and improved metabolic stability vs. chlorine.

Hansch fragment estimate; target XLogP3 3.2

Evidence Dimension	Aryl para-substituent effect on lipophilicity
Target Compound Data	4-Fluoro substituent: XLogP3 = 3.2
Comparator Or Baseline	4-Chloro analog (free base): predicted XLogP3 ≈ 3.7–3.9 (based on Hansch π constant: F = 0.14, Cl = 0.71; Δπ ≈ 0.57)
Quantified Difference	Hansch π difference of ~0.57 log units corresponds to approximately 3.7-fold higher predicted lipophilicity for the 4-chloro analog; quantitative XLogP3 for the 4-chloro free base not directly computed in accessed records
Conditions	PubChem XLogP3 computation for target; Hansch fragment-based estimation for comparator

Why This Matters

Fluorine substitution, compared to chlorine, generally confers improved metabolic stability via reduced CYP450-mediated oxidation while lowering lipophilicity, which can translate to reduced phospholipidosis risk and improved developability. For building block selection in CNS drug discovery programs, the fluoro analog offers a more favorable lipophilic efficiency profile.

• [1] PubChem Compound Summary CID 18461122. 4-{2-[(4-Fluorophenyl)sulfanyl]ethyl}piperidine. XLogP3: 3.2. National Center for Biotechnology Information. View Source

Key Application Scenarios

5-HT7 and 5-HT2A Receptor Ligand SAR Programs

For medicinal chemistry groups expanding structure-activity relationships around the arylthioethyl-piperidine chemotype validated for 5-HT7 receptor antagonism (lead compound Ki = 0.3 nM, 1450-fold selectivity over 5-HT1AR) [1], this compound provides the 4-fluorophenylthioethyl substituted core scaffold from which further N-substituted derivatives can be synthesized. The 4-position substitution pattern on piperidine is structurally aligned with the established pharmacophore, and the ethyl spacer provides conformational flexibility that allows exploration of aryl group orientation relative to the piperidine nitrogen.

Fragment-Based Drug Discovery with Fluorinated Building Blocks

The 4-fluorophenylthioethyl-piperidine scaffold, with a molecular weight of 239.35 g/mol, XLogP3 of 3.2, and Topological Polar Surface Area of 37.3 Ų [1], falls within lead-like chemical space suitable for fragment elaboration or as a privileged scaffold for library design. The fluorine atom serves as a metabolic soft spot modulator and provides a convenient 19F NMR handle for binding and metabolism studies [2]. Its free secondary amine offers a single, well-defined derivatization point for parallel library synthesis.

Multi-Vendor Procurement at Documented Purity

For procurement officers and laboratory managers requiring reliable supply of piperidine building blocks, this compound is stocked by multiple independent vendors at a documented minimum purity of 95% [1][2], providing competitive sourcing options and reducing single-supplier dependency risk. This contrasts with certain close analogs (e.g., 4-methylphenyl variant) that have narrower vendor coverage.

Computational Chemistry and In Silico Screening Library Design

The computed physicochemical properties of this compound—XLogP3 = 3.2, TPSA = 37.3 Ų, 1 HBD, 3 HBA, 4 rotatable bonds [1]—position it within CNS drug-like property space (Lipinski and CNS MPO compliant). For computational chemists building virtual screening libraries, this scaffold offers a defined property profile that can be used for docking studies against aminergic GPCRs, where published class-level SAR indicates that 4-substituted piperidine derivatives with fluorinated arylthioether motifs achieve high-affinity receptor binding [2].

Application

Selection Property

Validation Focus

5-HT7/5-HT2A ligand SAR studies

4-substituted piperidine scaffold aligned with published pharmacophore

Receptor binding assay validation against class-level SAR

Fragment-based lead elaboration

Lead-like physicochemical profile and fluorine NMR handle

19F NMR binding studies and metabolic stability assessment

Reliable building block procurement

Multi-vendor availability at documented purity

Vendor COA and batch-to-batch consistency review

In silico screening and docking

CNS drug-like property space (Lipinski, CNS MPO) and GPCR SAR

Docking simulations against aminergic GPCRs and property filtering

• [1] PubChem Compound Summary CID 18461122. 4-{2-[(4-Fluorophenyl)sulfanyl]ethyl}piperidine. Computed Properties. National Center for Biotechnology Information. View Source
• [2] Zajdel P, et al. The multiobjective based design, synthesis and evaluation of the arylsulfonamide/amide derivatives of aryloxyethyl- and arylthioethyl-piperidines and pyrrolidines as a novel class of potent 5-HT7 receptor antagonists. Eur J Med Chem. 2012;56:348-360. View Source